Cas no 1807183-99-8 (Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)phenylacetate
• CAS No: 1807183-99-8
• MF: C₁₃H₉F₆NO₃
• MW: 341.205884695053
• CID: 4796673
• Update Time: 2025-05-21

Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H9F6NO3/c1-2-22-11(21)4-7-3-8(23-13(17,18)19)5-10(9(7)6-20)12(14,15)16/h3,5H,2,4H2,1H3
• InChI Key： XEABYNFYYCDMPP-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(CC(=O)OCC)=C1C#N)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 467
• XLogP3: 3.9
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)phenylacetate

Research Brief on Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)phenylacetate (CAS: 1807183-99-8)

Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)phenylacetate (CAS: 1807183-99-8) is a fluorinated organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique physicochemical properties of Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)phenylacetate, which are attributed to the presence of multiple trifluoromethyl and trifluoromethoxy groups. These functional groups enhance the compound's metabolic stability and lipophilicity, making it a promising candidate for the development of novel pharmaceuticals. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a key intermediate in the synthesis of potent GABA_A receptor modulators. The study demonstrated that derivatives of Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)phenylacetate exhibited high affinity for the GABA_A receptor, suggesting potential applications in the treatment of anxiety and epilepsy. The researchers employed a combination of computational modeling and in vitro assays to optimize the compound's structure for enhanced binding affinity and selectivity.

Another area of interest is the compound's potential anti-inflammatory properties. A recent preprint on bioRxiv reported that Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)phenylacetate derivatives inhibited the production of pro-inflammatory cytokines in macrophage cells. The study proposed a mechanism of action involving the modulation of NF-κB signaling pathways, which are critical in the regulation of immune responses. These findings open new avenues for the development of anti-inflammatory drugs targeting chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the clinical translation of Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)phenylacetate-based therapeutics. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future studies. Ongoing research is focused on optimizing the compound's pharmacokinetic profile and exploring its potential in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable drug candidates.

In conclusion, Ethyl 2-cyano-5-trifluoromethoxy-3-(trifluoromethyl)phenylacetate represents a versatile scaffold in medicinal chemistry with significant potential for therapeutic applications. Continued research into its biological activities and synthetic modifications will be crucial for unlocking its full potential in drug discovery. This brief underscores the importance of interdisciplinary approaches in advancing the understanding and utilization of this compound in the biomedical sciences.